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Application Note
This document provides detailed protocols for the extraction of essential oils from various

species of the Tanacetum genus, including T. vulgare (tansy) and T. parthenium (feverfew). The

protocols are intended for researchers, scientists, and professionals in the fields of natural

product chemistry, pharmacology, and drug development. Three primary extraction

methodologies are covered: hydrodistillation, steam distillation, and supercritical fluid extraction

(SFE) with CO₂. Each method is presented with a step-by-step protocol, a summary of

expected yields, and the chemical profile of the resulting essential oils.

The essential oils of Tanacetum species are of significant interest due to their rich composition

of bioactive compounds, such as camphor, β-thujone, chrysanthenyl acetate, and the

sesquiterpene lactone parthenolide.[1] These compounds have demonstrated various

biological activities, including antimicrobial, anti-inflammatory, and insecticidal properties. The

choice of extraction method can significantly impact both the yield and the chemical

composition of the extracted essential oil. Therefore, the selection of the appropriate protocol

should be guided by the specific research goals, such as maximizing the yield of a particular

compound or obtaining an essential oil profile that is representative of the plant's natural state.

Quantitative Data Summary
Table 1: Essential Oil Yield from Tanacetum Species
using Various Extraction Methods
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Tanacetum
Species

Plant Part
Extraction
Method

Yield Reference

Tanacetum

vulgare
Inflorescences Hydrodistillation 1.05 mL/kg [2]

Tanacetum

parthenium
Aerial Parts Hydrodistillation 0.05% (w/w) [3]

Tanacetum

parthenium
Aerial Parts Steam Distillation 0.12% (w/w) [3]

Tanacetum

parthenium
Roots Hydrodistillation 0.6% (w/w)

Tanacetum

cinerariifolium
Aerial Parts Hydrodistillation 0.1% (w/w)

Tanacetum

parthenium
Flower Heads

Supercritical

Fluid Extraction

(SFE)

0.604% (w/w)

(parthenolide)
[4]

Table 2: Major Chemical Constituents of Essential Oils
from Selected Tanacetum Species
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Tanacetum Species Plant Part
Major Compounds
(% Composition)

Reference

Tanacetum vulgare Inflorescences

Camphor (up to

31.21%), trans-

chrysanthenyl acetate

(up to 76.09%), trans-

thujone (average

2.67%)

[2]

Tanacetum vulgare

(Bulgarian)
Aerial Parts

Camphor (25.24%),

trans-chrysanthenyl

acetate (18.35%), cis-

verbenol (10.58%),

thujone (6.06%)

[5]

Tanacetum

parthenium (Iranian,

Hydrodistillation)

Aerial Parts

Camphor (36.2%),

isoborneol (20.3%),

bornyl acetate

(14.3%), camphene

(8.1%)

[3]

Tanacetum

parthenium (Iranian,

Steam Distillation)

Aerial Parts

Camphor (20.9%),

bornyl acetate

(14.24%), isobornyl

isovalerate (7.1%)

[3]

Tanacetum

parthenium

(Bulgarian)

Flowering Aerial Parts

Camphor (up to

50.90%), camphene

(up to 16.12%), trans-

chrysanthenyl acetate

(up to 13.87%)

Tanacetum

cinerariifolium
Aerial Parts

Camphor (11.0%),

chrysanthenone

(7.6%), α-cadinol

(4.8%)
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Protocol for Hydrodistillation
This protocol is suitable for the extraction of essential oils from both fresh and dried plant

material of Tanacetum species using a Clevenger-type apparatus.

Materials and Equipment:

Dried or fresh aerial parts (leaves, flowers, stems) of the Tanacetum species

Grinder or blender

Clevenger-type apparatus

Round-bottom flask (2 L)

Heating mantle

Condenser with cooling water supply

Collection vessel (graduated cylinder or vial)

Anhydrous sodium sulfate

Distilled water

Procedure:

Plant Material Preparation:

Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, for 7-10

days, or until brittle.

Grind the dried plant material into a coarse powder using a grinder. For fresh material,

chop it into small pieces.

Apparatus Setup:

Place a known quantity (e.g., 100 g) of the prepared plant material into the 2 L round-

bottom flask.
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Add distilled water to the flask, ensuring the plant material is fully submerged. A common

ratio is 1:10 (w/v) of plant material to water.

Connect the flask to the Clevenger apparatus and the condenser.

Ensure all glass joints are properly sealed.

Distillation:

Turn on the cooling water flow to the condenser.

Begin heating the flask using the heating mantle. Bring the water to a boil.

Continue the distillation for 3-4 hours, starting from the time the first drop of distillate is

collected.

Collection and Separation:

The essential oil and water vapor will co-distill, condense, and collect in the graduated

tube of the Clevenger apparatus.

As the essential oil is generally less dense than water, it will form a layer on top of the

hydrosol (distilled water).

After the distillation is complete, turn off the heating mantle and allow the apparatus to cool

to room temperature.

Carefully drain the hydrosol from the bottom of the collection tube, leaving the essential oil

behind.

Collect the essential oil in a clean vial.

Drying and Storage:

Add a small amount of anhydrous sodium sulfate to the collected essential oil to remove

any residual water.

Store the dried essential oil in a sealed, amber glass vial at 4°C.
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Preparation Extraction Post-Extraction

Plant Material (Tanacetum sp.) Drying & Grinding Add to Flask with Water Hydrodistillation (3-4h) Condensation Phase Separation Collect Essential Oil Drying (Na2SO4) Storage (4°C)

Click to download full resolution via product page

Workflow for the hydrodistillation of Tanacetum essential oils.

Protocol for Steam Distillation
This method is particularly suitable for heat-sensitive compounds as the plant material is not in

direct contact with boiling water.

Materials and Equipment:

Same as for hydrodistillation, with the addition of a steam generator and a distillation still that

allows for the passage of steam through the plant material.

Procedure:

Plant Material Preparation:

Prepare the plant material as described in the hydrodistillation protocol.

Apparatus Setup:

Place the prepared plant material into the distillation still on a perforated grid, ensuring it is

packed uniformly to avoid the formation of steam channels.

Connect the steam generator to the inlet at the bottom of the still.

Connect the vapor outlet at the top of the still to the condenser.

Distillation:

Turn on the cooling water to the condenser.
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Begin introducing steam from the generator into the still. The steam will pass through the

plant material, causing the essential oils to vaporize.

Continue the process for 2-3 hours.

Collection, Separation, Drying, and Storage:

Follow steps 4 and 5 from the hydrodistillation protocol.

Preparation Extraction Post-Extraction

Plant Material (Tanacetum sp.) Drying & Grinding Load into Still Introduce Steam (2-3h) Condensation Phase Separation Collect Essential Oil Drying (Na2SO4) Storage (4°C)

Click to download full resolution via product page

Workflow for the steam distillation of Tanacetum essential oils.

Protocol for Supercritical Fluid Extraction (SFE)
This protocol uses supercritical CO₂ as a solvent and is effective for extracting thermally labile

compounds like parthenolide from Tanacetum parthenium.

Materials and Equipment:

Supercritical fluid extraction system

High-pressure CO₂ source

Co-solvent pump and reservoir (e.g., for ethanol)

Extraction vessel

Separator vessels

Dried and ground Tanacetum plant material

Procedure:
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Plant Material Preparation:

Dry and grind the plant material to a fine powder (e.g., < 0.5 mm particle size) to maximize

surface area for extraction.

System Setup and Extraction:

Load a known quantity of the powdered plant material into the extraction vessel.

Set the extraction parameters. Based on studies on Tanacetum parthenium, the following

ranges are recommended:[1][4][6]

Pressure: 10–30 MPa (a pressure of 22 MPa is suggested for optimal parthenolide

extraction).[4]

Temperature: 40–80°C (a temperature of 64°C is suggested for optimal parthenolide

extraction).[4]

Co-solvent: 0–10% ethanol (7% ethanol is recommended for parthenolide).[4]

Pressurize the system with CO₂ to the desired setpoint.

If using a co-solvent, introduce it at the specified percentage.

Allow for a static extraction period (e.g., 30 minutes) where the supercritical CO₂ saturates

the plant material.

Follow with a dynamic extraction period (e.g., 60-120 minutes) where fresh supercritical

CO₂ continuously flows through the vessel, carrying the extracted compounds to the

separators.

Collection:

The extract is precipitated in the separator vessels by reducing the pressure and/or

temperature, causing the CO₂ to return to its gaseous state.

Collect the extract from the separators.
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Storage:

Store the extract in a sealed, light-protected container at low temperature.

Preparation Extraction Post-Extraction

Plant Material (Tanacetum sp.) Drying & Grinding Load into Extraction Vessel Supercritical CO2 Extraction
(P: 10-30 MPa, T: 40-80°C) Separation (De-pressurization) Collect Extract Storage
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Workflow for the supercritical fluid extraction of Tanacetum oils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

3. chromatographyonline.com [chromatographyonline.com]

4. Supercritical fluid extraction and convergence chromatographic determination of
parthenolide in Tanacetum parthenium L.: Experimental design, modeling and optimization -
Repository of the Academy's Library [real.mtak.hu]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Protocols for the Extraction of Bioactive Essential Oils
from Tanacetum Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194897#protocol-for-extracting-essential-oils-from-
tanacetum-species]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1194897?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194897?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/257326374_Comparison_Of_Supercritical_Fluid_And_Solvent_Extraction_Of_Feverfew_Tanacetum_Parthenium
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=2880&context=chem
https://www.chromatographyonline.com/view/supercritical-fluid-extraction-s-effectiveness-in-essential-oil-extraction-reviewed
https://real.mtak.hu/29158/
https://real.mtak.hu/29158/
https://real.mtak.hu/29158/
https://www.researchgate.net/publication/244307715_Separation_of_parthenolide_from_feverfew_performance_of_conventional_and_high-pressure_extraction_techniques
https://www.researchgate.net/publication/265659741_Supercritical_fluid_extraction_and_convergence_chromatographic_determination_of_parthenolide_in_Tanacetum_parthenium_L_Experimental_design_modeling_and_optimization
https://www.benchchem.com/product/b1194897#protocol-for-extracting-essential-oils-from-tanacetum-species
https://www.benchchem.com/product/b1194897#protocol-for-extracting-essential-oils-from-tanacetum-species
https://www.benchchem.com/product/b1194897#protocol-for-extracting-essential-oils-from-tanacetum-species
https://www.benchchem.com/product/b1194897#protocol-for-extracting-essential-oils-from-tanacetum-species
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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